Cas no 2055119-08-7 (tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate)

Tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceutical compounds and heterocyclic derivatives. The presence of both bromo and hydroxy functional groups enhances its reactivity, allowing for selective modifications at these sites. The tert-butyl ester moiety provides stability and facilitates further transformations under mild conditions. This compound is useful in constructing complex molecular frameworks, such as isoindolinone-based structures, which are prevalent in medicinal chemistry. Its crystalline nature ensures ease of handling and purification. Suitable for use in cross-coupling reactions and nucleophilic substitutions, it serves as a valuable building block in drug discovery and development.

tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate structure

2055119-08-7 structure

Product Name:tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate

CAS No:2055119-08-7

MF:C₁₃H₁₄BrNO₄

MW:328.158563137054

CID:4634824

Update Time:2025-05-19

tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate
- tert-butyl 7-bromo-5-hydroxy-3-oxo-1H-isoindole-2-carboxylate
- Inchi： 1S/C13H14BrNO4/c1-13(2,3)19-12(18)15-6-9-8(11(15)17)4-7(16)5-10(9)14/h4-5,16H,6H2,1-3H3
- InChI Key： MSVWZLFVZGNYCG-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2C(N(C(=O)OC(C)(C)C)CC=21)=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 393
XLogP3: 2.5
Topological Polar Surface Area: 66.8

tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI44667-250mg	tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate	2055119-08-7	98%	250mg	$608.00	2024-04-20
A2B Chem LLC	AI44667-1g	tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate	2055119-08-7	98%	1g	$1642.00	2024-04-20
1PlusChem	1P00I4D7-250mg	tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate	2055119-08-7	98%	250mg	$799.00	2025-02-28
1PlusChem	1P00I4D7-1g	tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate	2055119-08-7	98%	1g	$2158.00	2025-02-28

tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate

Comprehensive Overview of tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate (CAS No. 2055119-08-7)

The compound tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate (CAS No. 2055119-08-7) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl ester group, a bromo substituent, and a hydroxy functionality, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in the development of novel bioactive molecules.

One of the key features of tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate is its isoindole core, which is a privileged scaffold in medicinal chemistry. This structural motif is commonly found in compounds with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the bromo group at the 4-position and the hydroxy group at the 6-position further enhances its reactivity, enabling selective modifications for targeted applications.

In recent years, the demand for tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate has surged, driven by the growing interest in small molecule drug discovery and covalent inhibitors. The compound's ability to serve as a building block for proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies has positioned it as a valuable asset in modern drug development. Additionally, its relevance in catalysis and material science underscores its multidisciplinary utility.

The synthesis of tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate typically involves multi-step organic transformations, including esterification, bromination, and oxidation reactions. Researchers often optimize these processes to achieve high yields and purity, as the compound's quality is critical for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and ensure its consistency.

From an environmental and sustainability perspective, the production and use of tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate align with the principles of green chemistry. Efforts to minimize waste, reduce hazardous byproducts, and employ biodegradable solvents are increasingly integrated into its synthesis protocols. This focus on sustainability resonates with the broader scientific community's commitment to eco-friendly chemical processes.

In conclusion, tert-Butyl 4-bromo-6-hydroxy-1-oxo-3H-isoindole-2-carboxylate (CAS No. 2055119-08-7) is a compound of immense scientific and industrial significance. Its structural complexity, coupled with its applicability in cutting-edge research areas, ensures its continued relevance in the fields of pharmaceuticals, agrochemicals, and materials science. As research progresses, this compound is likely to play an even more prominent role in addressing global challenges in health and technology.